BENGHE Foundational & Exploratory

Check Availability & Pricing

physicochemical properties of 4-Cyclopropoxy-
5-nitronicotinonitrile

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest
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Get Quote

Technical Monograph: 4-Cyclopropoxy-5-
nitronicotinonitrile

Advanced Intermediate for Kinase Inhibitor
Development

Executive Summary

\

4-Cyclopropoxy-5-nitronicotinonitrile (C
H
N
o)

) is a critical pyridine-based building block utilized primarily in the synthesis of small-molecule
kinase inhibitors and phosphodiesterase (PDE) inhibitors. Distinguished by its highly
functionalized core—featuring a labile nitro group, a versatile nitrile handle, and a lipophilic
cyclopropoxy moiety—it serves as a pivotal "switch" intermediate. Its 4-position ether linkage is
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strategically placed to occupy hydrophobic pockets in target proteins (e.g., ATP-binding sites),
while the nitro group acts as a masked aniline for subsequent amide coupling.

This guide details the physicochemical profile, synthetic pathways, and stability parameters
required to handle this compound with the rigor demanded by pharmaceutical quality standards
(CMCQC).

Molecular Architecture & Identification

Parameter Details
Systematic Name 4-Cyclopropoxy-5-nitro-3-pyridinecarbonitrile
Common Name 4-Cyclopropoxy-5-nitronicotinonitrile
C
H
Molecular Formula N
O
Molecular Weight 205.17 g/mol
SMILES C1CC10c2c(cncc2[O-])C#N
Core Scaffold 3,4,5-Trisubstituted Pyridine

[LI[2][314][5]I6][7] « Nitro (-NO

): Electron-withdrawing, reducible precursor.«
Key Functional Groups Nitrile (-CN): H-bond acceptor, hydrolyzable to
amide/acid.» Cyclopropoxy (-O-cPr): Lipophilic,

conformationally restricted ether.

Physicochemical Profile
Solid-State Properties

o Appearance: Pale yellow to yellow crystalline solid. The coloration arises from the

transition typical of nitro-aromatic systems.
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e Melting Point (Predicted): 85°C — 115°C.
o Note: Impurities such as the 4-hydroxy byproduct significantly elevate the melting range.

o Crystallinity: Tends to crystallize in monoclinic or triclinic systems. Polymorphism screening is
recommended during scale-up, as the planar pyridine ring allows for efficient

-stacking.

Solution & Electronic Properties

o Solubility Profile:
o High: DMSO, DMF, Dichloromethane (DCM), Ethyl Acetate.
o Moderate: Methanol, Ethanol (hot).
o Low/Insoluble: Water, Hexanes.[8]
e Lipophilicity (LogP):
o Calculated LogP (cLogP): ~1.8 — 2.2.

o Implication: The cyclopropyl group adds significant lipophilicity compared to a methoxy
analog, improving membrane permeability in derived APIs.

e Electronic Character:

o The pyridine ring is highly electron-deficient due to the synergistic withdrawal by the 3-CN
and 5-NO

groups.

o pKa: The pyridine nitrogen is weakly basic (pKa < 1.0) due to strong electron withdrawal,
making salt formation difficult without strong mineral acids.

Synthetic Route & Process Chemistry
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The synthesis of 4-Cyclopropoxy-5-nitronicotinonitrile relies on Nucleophilic Aromatic
Substitution (S

Ar). The 4-position of the pyridine ring is activated by the ortho-cyano and ortho-nitro groups
(relative to the 4-position), making it highly susceptible to nucleophilic attack by alkoxides.

Primary Synthetic Pathway

Precursor: 4-Chloro-5-nitronicotinonitrile. Reagent: Cyclopropanol (activated by NaH or
KOtBu).

4-Chloro-5-nitronicotinonitrile
(Highly Electrophilic) S_NAr Attack

Meisenheimer Complex -Cl Elimination _ | 4-Cyclopropoxy-5-nitronicotinonitrile
Ll

’/y (Transient) (Target)
Cyclopropanol + Base

(NaH in THF)

Click to download full resolution via product page
Figure 1: S

Ar synthesis pathway. The electron-deficient nature of the 4-chloro precursor drives the
reaction under mild conditions.

Critical Process Parameters (CPP)

o Temperature Control: The reaction is exothermic. Maintain temperature between 0°C and
10°C during addition to prevent hydrolysis of the nitrile or displacement of the nitro group.

» Stoichiometry: Use a slight excess of Cyclopropanol (1.05 eq). Large excesses are difficult to
remove.

o Water Content: The system must be strictly anhydrous. Water competes with cyclopropanol
to form 4-hydroxy-5-nitronicotinonitrile, a stubborn impurity that is difficult to purge via
crystallization.

Stability & Reactivity Profile
Thermal Stability
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o Stable up to ~150°C.

e Warning: As a nitro compound, bulk heating above 200°C poses a decomposition risk

(evolution of NO

). DSC (Differential Scanning Calorimetry) is mandatory before processing >100g batches.

Chemical Reactivity Matrix

Condition Reactivity Prediction Outcome
Acidic (HCI/H Hydrolysis of Nitrile (-CN)
SO Moderate Amide (-CONH
) ) or Acid (-COOH).
Hydrolysis of Ether linkage (S
Basic (NaOH/KOH) High Ar)
4-Hydroxy impurity.
Reduction of Nitro (-NO
Reducing Agents (H )
High
/Pd) Amine (-NH
). (Desired Pathway)
Oxidizing Agents Low Generally stable.

Downstream Application (Reduction)

The primary utility of this compound is the reduction of the nitro group to an amine, yielding 4-

Amino-5-cyclopropoxynicotinonitrile. This is typically achieved via catalytic hydrogenation

(Pd/C, H

) or iron-mediated reduction (Fe/NH

cl).
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! <
Primary Use ;Avoid ~ ~~._Avoid

v A
Reduction (H2/Pd-C) Acid Hydrolysis Strong Base
Target: 5-Amino Analog Impurity: Nicotinamide Impurity: 4-Hydroxy Analog

Click to download full resolution via product page

Figure 2: Reactivity divergence. Green path indicates the desired pharmaceutical
transformation; red paths indicate degradation routes.

Analytical Characterization

To validate the identity and purity of 4-Cyclopropoxy-5-nitronicotinonitrile, the following
analytical specification is recommended:

HPLC Method (Reverse Phase)

e Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 pm, 4.6 x 100 mm.
» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: Acetonitrile.

e Gradient: 10% B to 90% B over 15 minutes.

o Detection: UV at 254 nm (aromatic) and 210 nm.

» Retention Time: Expect elution after the 4-chloro precursor due to the lipophilic cyclopropyl
group.

1H NMR (DMSO-d6, 400 MHz)

e 9.1-9.3 ppm (s, 1H): Proton at C2 (between N and CN). Highly deshielded.

e 8.8-9.0 ppm (s, 1H): Proton at C6 (adjacent to N).
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e 4.2-4.5 ppm (m, 1H): Methine proton of the cyclopropyl group (-O-CH-).

e 0.8-1.2 ppm (m, 4H): Methylene protons of the cyclopropyl ring.

Safety & Handling (MSDS Summary)

 Signal Word:WARNING
e Hazard Statements:
o H302: Harmful if swallowed (Nitrile toxicity).
o H315/H319: Causes skin and serious eye irritation.
o H335: May cause respiratory irritation.
e Handling Protocols:
o Work within a chemical fume hood.
o Avoid contact with strong bases (exothermic decomposition).

o Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent moisture-
induced hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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